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Compound of Interest

Compound Name: Tinolux BBS

L  Get Quote

Cat. No.: B1179761

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Tinolux BBS, a specialized aluminum phthalocyanine compound
commonly used as a fluorescent whitening agent.[1] Adherence to these procedures is critical
for ensuring laboratory safety and environmental protection.

Summary of Key Disposal and Safety Parameters

The following table summarizes essential quantitative data regarding Tinolux BBS, pertinent to
its handling and disposal.

Parameter Value | Assessment Citation
RCRA Hazardous Waste Not a hazardous waste under 2]
Status RCRA (40 CFR 261)

Acute Oral Toxicity (LD50)

> 3,000 mg/kg

[2]

Skin Irritation

Not irritating

[2]

Eye Irritation

Not irritating

[2]

Sensitization

Non-sensitizing

[2]

Carcinogenicity

No components listed as
carcinogenic by IARC, NTP,
OSHA, or ACGIH at
concentrations > 0.1%

[2]
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Disposal Protocol for Tinolux BBS

Researchers, scientists, and drug development professionals must follow these step-by-step
procedures for the safe disposal of Tinolux BBS. This protocol is derived from the product's
safety data sheet.

I. Personal Protective Equipment (PPE) and Precautionary Measures:

o Wear appropriate PPE: Before handling Tinolux BBS for disposal, ensure you are wearing
suitable protective clothing, gloves, and eye/face protection.[2]

¢ Avoid contact: Prevent contact with skin, eyes, and clothing.[2]

o Ensure adequate ventilation: Work in a well-ventilated area to avoid inhalation of any
potential dust or aerosols.

II. Disposal of Unused Tinolux BBS:

e Regulatory Compliance: Dispose of the substance in accordance with all national, state, and
local regulations.[2] It is the responsibility of the waste generator to confirm if the waste is
hazardous under applicable regulations.[2]

o Contact a Licensed Waste Disposal Facility: Arrange for disposal through a licensed and
gualified waste management company.

[ll. Handling and Disposal of Spills:

e Small Spills:

o

Contain the spill immediately.

o

Absorb the spilled material with an inert absorbent material such as sand, sawdust, or a
general-purpose binder.[2]

o

Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

[¢]

Dispose of the absorbed material in accordance with national, state, and local regulations.

[2]
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e Large Spills:

o

Evacuate the area if necessary.

[¢]

Contain the spill to prevent it from entering drains, surface waters, or groundwater.[2]

[¢]

Pump the product into a suitable container for recovery or disposal.[2]

[e]

If the product cannot be pumped, contain and solidify the spill before placing it in
appropriate containers for disposal.[2]

IV. Container Disposal:
» Decontamination: Ensure containers are empty and, if possible, rinsed.
» Licensed Facility: Dispose of used containers in a licensed facility.[2]

» Prevent Reuse: It is recommended to crush, puncture, or use other means to prevent the
unauthorized reuse of empty containers.[2]

Tinolux BBS Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tinolux BBS.

Caption: Workflow for the safe disposal of Tinolux BBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Tinolux BBS: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179761#tinolux-bbs-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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